Cas no 1516947-02-6 (4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine)

• Product Name: 4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine
• CAS No: 1516947-02-6
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 5180693
• Update Time: 2025-08-05

4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine
• 4-BROMO-1-(PYRIDIN-4-YL)-1H-PYRAZOL-5-AMINE

• Inchi： 1S/C8H7BrN4/c9-7-5-12-13(8(7)10)6-1-3-11-4-2-6/h1-5H,10H2
• InChI Key： XYWSUXMYIPBLJP-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)C(N)=C(Br)C=N1

Additional information on 4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine

Professional Introduction to 4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine (CAS No. 1516947-02-6)

4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 1516947-02-6, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. Its molecular structure, featuring a brominated pyridine ring connected to a pyrazole amine moiety, makes it a versatile scaffold for the development of novel bioactive molecules.

The< strong>pyridine and pyrazole moieties in this compound are particularly noteworthy due to their well-documented roles as pharmacophores in drug discovery. Pyridine derivatives are widely recognized for their ability to interact with biological targets such as enzymes and receptors, while pyrazole compounds have shown promise in various therapeutic applications, including anti-inflammatory and anticancer agents. The presence of a< strong>bromine substituent further enhances the compound's utility, as bromine can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to explore an extensive array of derivatives.

In recent years, there has been a surge in research focused on developing small molecules that modulate protein-protein interactions (PPIs). The< strong>pyridin-4-yl and< strong>pyrazol-3-ylamine core of 4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine positions it as a potential candidate for this emerging area of drug design. Studies have demonstrated that such structures can effectively disrupt PPIs by binding to specific residues within the interacting proteins, thereby inhibiting or enhancing their function. This capability is particularly relevant in the context of complex diseases where aberrant protein interactions play a pivotal role.

The< strong>bromine atom in the molecule is strategically positioned for palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern synthetic organic chemistry. These reactions enable the introduction of diverse functional groups at specific positions within the molecule, allowing for the rapid assembly of complex structures. For instance, Suzuki-Miyaura couplings can be employed to attach aryl or heteroaryl groups, while Buchwald-Hartwig aminations offer access to nitrogen-containing motifs. Such transformations are invaluable for generating libraries of compounds for high-throughput screening (HTS) and identifying lead candidates for further optimization.

Advances in computational chemistry have also played a crucial role in the design and optimization of molecules like 4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, allow researchers to predict the binding modes of this compound to biological targets with high precision. By integrating experimental data with computational predictions, scientists can refine their understanding of how the< strong>pyridin-< strong>pyrazole scaffold interacts with proteins and nucleic acids. This synergistic approach has significantly accelerated the drug discovery process.

In addition to its potential applications in medicinal chemistry, 4-Bromo-2-pyridin-4-yl-2H-pyrazol-3-ylamine has shown promise in materials science. The unique electronic properties of its heterocyclic core make it an attractive candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its use in creating novel polymers and small-molecule emitters that exhibit enhanced thermal stability and tunable emission wavelengths. These developments highlight the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis of 4-Bromo-2-pyridin-4-y1-2H-pyrazol-3-ylamine presents an intriguing challenge due to the complexity of its structure. However, recent methodologies have streamlined its preparation through multi-step synthetic routes that leverage efficient coupling reactions and functional group transformations. For example, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has been successfully employed to construct the pyridine-pyrazole core. Additionally, transition-metal-catalyzed hydrogenation techniques have been utilized to introduce desired levels of substitution on the heterocyclic rings.

The pharmacological profile of this compound is currently under investigation by several research groups aiming to uncover new therapeutic opportunities. Preliminary studies suggest that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The< strong>bromine substituent, in particular, has been identified as a key feature contributing to its binding affinity and selectivity towards these targets. Further studies are warranted to fully elucidate its mechanism of action and potential side effects.

In conclusion, 4-Bromo-2-pyridin-4-y1-2H-pyra_{1516947-02-⁶}) represents a promising scaffold with diverse applications across pharmaceuticals and materials science. Its unique structural features, coupled with recent advances in synthetic methodologies and computational modeling, position it as a valuable asset for researchers seeking novel bioactive molecules. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in future drug discovery efforts.